Cas no 20872-58-6 (4-(phenylsulfonyl)quinoline 1-oxide)

• Product Name: 4-(phenylsulfonyl)quinoline 1-oxide
• CAS No: 20872-58-6
• MF: C₁₅H₁₁NO₃S
• MW: 285.317742586136
• CID: 1396616
• PubChem ID: 167941
• Update Time: 2025-04-20

4-(phenylsulfonyl)quinoline 1-oxide Chemical and Physical Properties

Names and Identifiers

• 4-(phenylsulfonyl)quinoline 1-oxide
• Quinoline, 4-(phenylsulfonyl)-, 1-oxide
• 4-(benzenesulfonyl)-1-oxidoquinolin-1-ium
• DTXSID10174988
• 20872-58-6

• Inchi： 1S/C15H11NO3S/c17-16-11-10-15(13-8-4-5-9-14(13)16)20(18,19)12-6-2-1-3-7-12/h1-11H
• InChI Key： KKZWHOCFIVZRBV-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C=C[N+](=C2C=CC=CC=12)[O-])(=O)=O

Computed Properties

• Exact Mass: 285.04603
• Monoisotopic Mass: 285.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 61.08